Cas no 62910-65-0 (BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER)

• Product Name: BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER
• CAS No: 62910-65-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 3369193
• PubChem ID: 20463409
• Update Time: 2025-11-01

BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER
• EN300-705883
• DTXSID801290915
• QBISHRQLAUVUGO-UHFFFAOYSA-N
• Ethyl 4-(2-aminoethyl)benzeneacetate
• ethyl 4-(2-aminoethyl)-phenylacetate
• SCHEMBL10461745
• ethyl 2-[4-(2-aminoethyl)phenyl]acetate
• 62910-65-0

• Inchi： 1S/C12H17NO2/c1-2-15-12(14)9-11-5-3-10(4-6-11)7-8-13/h3-6H,2,7-9,13H2,1H3
• InChI Key： QBISHRQLAUVUGO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 207.125928785Da
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER

BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER and Its Significance in Modern Chemical Research

BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER (CAS No. 62910-65-0) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative of benzeneacetic acid features a unique structural motif that has garnered attention for its potential applications in drug development and molecular recognition studies. The presence of both an aminoethyl group and an ethyl ester moiety imparts distinct chemical properties, making it a versatile intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a benzene ring substituted with an acetoxy group at the fourth position and a 2-aminoethyl chain linked to the same carbon, provides a rich framework for further functionalization. This structural design allows for the exploration of various chemical transformations, including nucleophilic substitutions, condensation reactions, and metal-catalyzed coupling processes. Such transformations are pivotal in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of benzeneacetic acid derivatives as scaffolds for drug discovery. TheBENZENEACETIC ACID core is known for its ability to interact with biological targets due to its aromatic system and polar functional groups. The4-(2-AMINOETHYL)-substituent enhances the compound's solubility and bioavailability, which are critical factors in pharmacokinetic studies. Furthermore, the ethyl ester group can be readily modified to introduce additional pharmacophores or to optimize metabolic stability.

One of the most compelling aspects ofBENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER is its potential as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in inflammatory pathways. The2-AMINOETHYLgroup serves as a handle for further derivatization, allowing chemists to tailor the molecule's properties to specific biological targets. Such modifications have led to the discovery of several lead compounds with promising therapeutic profiles.

The compound's relevance extends beyond drug development into materials science and catalysis. Its ability to act as a ligand in coordination chemistry has been explored, particularly in the design of metal-organic frameworks (MOFs) and catalysts. These materials are increasingly used in industrial processes due to their high surface area and tunable properties. TheBENZENEACETIC ACID moiety provides a stable aromatic core, while the4-(2-AMINOETHYL)-group facilitates interactions with transition metals, enhancing catalytic activity.

In academic research, BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER has been employed in studies aimed at understanding molecular recognition processes. The compound's dual functionality allows it to bind with various biomolecules through hydrogen bonding and hydrophobic interactions. This property has been exploited in the development of sensors and diagnostic tools that rely on selective binding events. Such applications are particularly relevant in fields like biochemistry and nanotechnology.

The synthesis ofBENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER involves multi-step organic reactions that highlight modern synthetic methodologies. Recent advances in catalytic techniques have enabled more efficient and sustainable routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been used to construct the benzene ring system with high precision. These methods align with green chemistry principles by minimizing waste and reducing energy consumption.

The compound's role in medicinal chemistry is further underscored by its presence in several clinical trials targeting neurological disorders. TheBENZENEACETIC ACID scaffold is known to interact with receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The4-(2-AMINOETHYL)-group enhances penetration across the blood-brain barrier, making it an attractive candidate for central nervous system therapies.

In conclusion,BENZENEACETIC ACID, 4-(2-AMINOETHYL)-, ETHYL ESTER(CAS No. 62910-65-0) is a multifaceted compound with broad applications across chemical research and pharmaceutical development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.